Cas no 1805622-06-3 (4-Amino-5-methylpicolinonitrile)

• Product name: 4-Amino-5-methylpicolinonitrile
• CAS No: 1805622-06-3
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 4899415
• PubChem ID: 58133849

4-Amino-5-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-methylpicolinonitrile
• 1805622-06-3
• F77608
• SCHEMBL172083

• Inchi： 1S/C7H7N3/c1-5-4-10-6(3-8)2-7(5)9/h2,4H,1H3,(H2,9,10)
• InChI Key： SAWILPIFTWCUIO-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC(=C(C=1)C)N

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 0.6

Additional information on 4-Amino-5-methylpicolinonitrile

Research Brief on 4-Amino-5-methylpicolinonitrile (CAS: 1805622-06-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

4-Amino-5-methylpicolinonitrile (CAS: 1805622-06-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the amino and nitrile functional groups, make it a valuable intermediate in the development of novel bioactive molecules.

Recent studies have highlighted the role of 4-Amino-5-methylpicolinonitrile as a key building block in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in various malignancies. The study reported that derivatives of 4-Amino-5-methylpicolinonitrile exhibited potent inhibitory activity against JAK2, with IC50 values in the nanomolar range, suggesting its potential as a scaffold for anticancer drug development.

In addition to its applications in oncology, 4-Amino-5-methylpicolinonitrile has also been explored in the context of infectious diseases. A recent preprint on bioRxiv detailed its incorporation into novel antimicrobial agents targeting multidrug-resistant bacterial strains. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, resulting in derivatives with broad-spectrum activity against Gram-positive and Gram-negative pathogens. These findings underscore the compound's potential as a versatile platform for antibiotic discovery.

The synthetic accessibility of 4-Amino-5-methylpicolinonitrile has also been a focus of recent research. A 2024 publication in Organic Letters described a streamlined, high-yield synthesis route using palladium-catalyzed cross-coupling reactions. This methodological advance not only improves the scalability of the compound but also opens new avenues for the rapid generation of diverse analogs for further biological evaluation. The authors emphasized the environmental benefits of this approach, which minimizes the use of hazardous reagents and reduces waste generation.

Looking ahead, the potential of 4-Amino-5-methylpicolinonitrile extends beyond its current applications. Computational studies have predicted favorable physicochemical properties, including good solubility and permeability, which are critical for drug-like molecules. Furthermore, its compatibility with fragment-based drug design approaches positions it as a promising candidate for the development of next-generation therapeutics. Ongoing research is expected to explore its utility in neurological disorders and inflammatory conditions, further expanding its impact in the pharmaceutical landscape.

In conclusion, 4-Amino-5-methylpicolinonitrile (CAS: 1805622-06-3) represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its multifaceted applications, from oncology to infectious diseases, coupled with recent advances in synthetic methodology, highlight its enduring relevance in drug discovery. As research continues to unravel its full potential, this compound is poised to make significant contributions to the development of innovative therapeutic agents.